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CAS No.: 1219810-16-8
Cat. No.: B1680145
Get Quote
Introduction

RSL3 ((1S,3R)-RSL3) is a potent and specific small molecule inhibitor of Glutathione
Peroxidase 4 (GPX4), a key enzyme responsible for reducing lipid hydroperoxides and
protecting cells from membrane lipid peroxidation.[1] By inactivating GPX4, RSL3 leads to the
iron-dependent accumulation of toxic lipid reactive oxygen species (ROS), ultimately inducing a
regulated form of cell death known as ferroptosis.[1][2] This mechanism makes RSL3 a critical
tool for studying ferroptosis and a potential therapeutic agent for cancers that are dependent on
GPX4 for survival.[1] Accurate and consistent preparation of RSL3 stock solutions is
paramount for obtaining reproducible results in experimental settings. This document provides
detailed protocols for the preparation, storage, and use of RSL3 stock solutions in Dimethyl
Sulfoxide (DMSO), tailored for researchers, scientists, and drug development professionals.

Quantitative Data Summary

Proper handling and storage are crucial for maintaining the stability and activity of RSL3. The
following table summarizes its key physical and chemical properties.
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Parameter Value Citations
Molecular Formula C23H21CIN20s [3]
Molecular Weight ~440.9 g/mol [3]
Appearance Crystalline solid

Purity >98%

Solubility in DMSO

Ranging from ~30 mg/mL to

>125.4 mg/mL. Specific values

from suppliers include 30

mg/mL, 35 mg/mL, 88 mg/mL, [31[41[5]
100 mg/mL (may require

sonication), and =125.4

mg/mL.

Storage (Solid Form)

-20°C, protected from air and

light. s

Storage (DMSO Stock)

Store in aliquots at -20°C for

up to several months or at

-80°C for long-term storage [31[5][6]
(up to 2 years). Avoid repeated

freeze-thaw cycles.

Stability (Solid Form)

Stable for >4 years when

stored correctly at -20°C.

Stability (Aqueous)

Aqueous solutions are not
recommended for storage

beyond one day.

Typical Working Conc.

Highly cell-line dependent,
typically ranging from 100 nM [31[7118]
to 10 pM.

Experimental Protocols

Protocol 1: Preparation of a Concentrated RSL3 Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM RSL3 stock solution in DMSO.
Materials:

RSL3 solid compound (e.g., 5 mg)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes (amber or covered in foil)

Sterile pipette and tips

Vortex mixer and/or ultrasonic bath

Procedure:

o Safety First: Wear appropriate Personal Protective Equipment (PPE), including gloves, a lab
coat, and safety glasses. Handle DMSO with care as it can facilitate the absorption of
substances through the skin.[9]

o Weighing RSL3: Accurately weigh the desired amount of RSL3 solid in a sterile
microcentrifuge tube. For example, weigh 5 mg of RSL3.

Calculating DMSO Volume: Calculate the volume of DMSO required to achieve the desired
stock concentration.

o Formula: Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol))
o Example for 5 mg of RSL3 (MW: 440.9 g/mol ) to make a 10 mM stock:

= Volume (L) = 0.005 g/ (0.010 mol/L * 440.9 g/mol ) =0.001134 L

» Volume = 1134 uL of DMSO.

Dissolution: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the RSL3 powder.[9]
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Mixing: Tightly cap the tube and vortex thoroughly. If the compound does not dissolve
completely, gentle warming of the tube to 37°C or sonication in an ultrasonic bath for a few
minutes can aid dissolution.[3][5] Visually inspect the solution to ensure there are no visible
particles.

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, dispense
the stock solution into smaller, single-use aliquots in sterile, light-protected tubes. Store the
aliquots at -20°C for short-to-mid-term use or at -80°C for long-term storage.[3][5]

Protocol 2: Preparation of Working Solutions for Cell Culture

This protocol describes the dilution of the concentrated DMSO stock solution into a cell culture

medium for treating cells.

Materials:

10 mM RSL3 stock solution in DMSO (from Protocol 1)
Sterile cell culture medium appropriate for your cell line
Sterile pipette and tips

Cell culture plates/flasks with seeded cells

Procedure:

Thaw Stock Solution: Remove one aliquot of the RSL3 stock solution from the freezer and
thaw it completely at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution directly into the cell culture
medium to achieve the final desired experimental concentration.

o Important: The final concentration of DMSO in the cell culture medium should be kept to a
minimum, typically below 0.5% (v/v), to avoid solvent-induced cytotoxicity.[10]

o Example for a final concentration of 1 puM RSL3 in 10 mL of medium:
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» First, create an intermediate dilution: Add 2 pL of the 10 mM stock to 1998 uL of
medium to get a 10 uM solution.

» Then, add 1 mL of this 10 pM intermediate solution to 9 mL of medium in your culture
plate for a final volume of 10 mL and a final RSL3 concentration of 1 uM. The final
DMSO concentration will be 0.01%.

» Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO
to the cell culture medium as is present in the RSL3-treated samples.[10] This is crucial to
ensure that any observed effects are due to RSL3 and not the solvent.

o Cell Treatment: Remove the existing medium from the cells and replace it with the medium
containing the final concentration of RSL3 or the vehicle control.

 Incubation: Incubate the cells for the desired experimental duration under standard culture
conditions (e.g., 37°C, 5% CO2).[8]

Visualizations

The following diagrams illustrate the experimental workflow for RSL3 preparation and its
primary signaling pathway.
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Caption: Experimental workflow for preparing and using RSL3.
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Caption: Signaling pathway of RSL3-induced ferroptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.medkoo.com/products/12610
https://pmc.ncbi.nlm.nih.gov/articles/PMC5325403/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5325403/
https://file.medchemexpress.com/batch_PDF/HY-100218A/RSL3-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/rsl3-ferroptosis-inducer.html
https://www.apexbt.com/rsl3.html
http://www.apexbt.com/downloader/document/B6095/Datasheet.pdf
https://www.researchgate.net/post/Co-treatment_of_Rsl3_and_Ferrostatin-1
https://pmc.ncbi.nlm.nih.gov/articles/PMC6262051/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6262051/
https://www.lifetein.com/chat/044338-How-to-dissolve-peptide-in-DMSO-and-still-be-safe-to-the-cell-culture
https://www.researchgate.net/post/Can_someone_please_help_My_drug_is_dissolve_in_100_DMSO_and_my_control_is_also_100_DMSO_How_i_can_eliminate_DMSO_effect_from_my_drug_value
https://www.benchchem.com/product/b1680145/docs#application-notes-and-protocols-rsl3-stock-solution-preparation-in-dmso
https://www.benchchem.com/product/b1680145/docs#application-notes-and-protocols-rsl3-stock-solution-preparation-in-dmso
https://www.benchchem.com/product/b1680145/docs#application-notes-and-protocols-rsl3-stock-solution-preparation-in-dmso
https://www.benchchem.com/product/b1680145/docs#application-notes-and-protocols-rsl3-stock-solution-preparation-in-dmso
https://www.benchchem.com/product/b1680145?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680145?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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